Cas no 656305-96-3 ([1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-)

• Product Name: [1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
• CAS No: 656305-96-3
• MF: C₁₃H₈Cl₂O
• MW: 251.108021736145
• CID: 3169857
• PubChem ID: 11402475
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
• 656305-96-3
• 3a(2),5a(2)-Dichloro[1,1a(2)-biphenyl]-2-carboxaldehyde
• CHEMBL333274
• BIKBODIAHPQKLO-UHFFFAOYSA-N
• 3',5'-dichlorobiphenyl-2-carbaldehyde
• SCHEMBL410762
• DTXSID701249707

• Inchi： 1S/C13H8Cl2O/c14-11-5-10(6-12(15)7-11)13-4-2-1-3-9(13)8-16/h1-8H
• InChI Key： BIKBODIAHPQKLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1C=O)Cl

Computed Properties

• Exact Mass: 249.9952203Da
• Monoisotopic Mass: 249.9952203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų